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Compound of Interest

Compound Name: GODIC

Cat. No.: B6299700 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the available technical data for the

chemical compound identified as GODIC. Despite a thorough search of scientific literature and

chemical databases, no specific biological studies, experimental protocols, or established

signaling pathways associated with GODIC have been identified in the public domain. The

information presented herein is based on the chemical data available from public repositories.

Chemical Structure and Properties of GODIC
GODIC is a chemical entity with the systematic IUPAC name (2S)-2-amino-6-[[2-[[(4S)-4-

amino-4-carboxybutyl]amino]-1,4-dihydroimidazol-5-ylidene]amino]hexanoic acid. Its molecular

formula is C14H26N6O4.[1]

Table 1: Physicochemical Properties of GODIC
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Property Value Source

Molecular Weight 342.39 g/mol PubChem

Molecular Formula C14H26N6O4 PubChem

IUPAC Name

(2S)-2-amino-6-[[2-[[(4S)-4-

amino-4-

carboxybutyl]amino]-1,4-

dihydroimidazol-5-

ylidene]amino]hexanoic acid

PubChem

CAS Number 252663-58-4 PubChem

Computed XLogP3 -6.3 PubChem

Hydrogen Bond Donor Count 6 PubChem

Hydrogen Bond Acceptor

Count
8 PubChem

Rotatable Bond Count 10 PubChem

Exact Mass 342.20155333 Da PubChem

Monoisotopic Mass 342.20155333 Da PubChem

Topological Polar Surface Area 175 Å² PubChem

Heavy Atom Count 24 PubChem

Complexity 494 PubChem

Experimental Data
As of the date of this report, no specific experimental protocols or biological studies involving

GODIC have been found in the reviewed scientific literature. The CAS number 252663-58-4 is

listed in some chemical supplier catalogs, suggesting it may be available for research

purposes. However, its biological activity, mechanism of action, and potential signaling

pathways remain uncharacterized.

Hypothetical Experimental Workflow
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In the absence of specific experimental data for GODIC, a generic workflow for the initial

characterization of a novel compound's biological activity is presented below. This diagram

illustrates a logical progression from in vitro screening to in vivo studies.

In Vitro Screening In Vivo Evaluation

Target Binding Assay Cell-Based Functional Assay
Validate Target Engagement

Dose-Response Curve
Determine Potency (EC50/IC50) Pharmacokinetics/

Pharmacodynamics
Candidate Selection Disease Efficacy Model

Establish Dose Regimen
Preliminary Toxicity

Assess Therapeutic Window

Click to download full resolution via product page

A generic experimental workflow for compound characterization.

Hypothetical Signaling Pathway Analysis
Should GODIC be found to have biological activity, a subsequent step would be to elucidate the

signaling pathway(s) it modulates. A generalized representation of a signal transduction

cascade is provided below.
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GODIC (Hypothetical Ligand)

Cell Surface Receptor

Second Messenger
(e.g., cAMP, Ca2+)

Kinase Cascade
(e.g., MAPK Pathway)

Transcription Factor

Target Gene Expression

Cellular Response
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A generalized signal transduction pathway.

Conclusion
While the chemical structure and computed physicochemical properties of GODIC are known,

its biological function remains to be elucidated. The provided diagrams offer a template for the

potential experimental investigation and pathway analysis that would be necessary to

characterize this compound. Further research is required to determine if GODIC has any
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biological activity and to subsequently identify its mechanism of action and associated signaling

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b6299700?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Signaling-through-the-Go-i-pathway-Many-neurotransmitters-hormones-and-chemokines_fig1_6795160
https://www.benchchem.com/product/b6299700#what-is-the-chemical-structure-of-godic
https://www.benchchem.com/product/b6299700#what-is-the-chemical-structure-of-godic
https://www.benchchem.com/product/b6299700#what-is-the-chemical-structure-of-godic
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6299700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6299700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

